Cas no 898789-20-3 ( )
structure
Product Name:
CAS No:898789-20-3
MF:C17H17FO
MW:256.314688444138
CID:879703
PubChem ID:24726136
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-dimethylphenyl)-3-(3-fluorophenyl)propan-1-one
- 2',3'-DIMETHYL-3-(3-FLUOROPHENYL)PROPIOPHENONE
- AKOS016021921
- MFCD03843524
- 898789-20-3
- DTXSID00644529
-
-
- MDL： MFCD03843524
- Inchi： 1S/C17H17FO/c1-12-5-3-8-16(13(12)2)17(19)10-9-14-6-4-7-15(18)11-14/h3-8,11H,9-10H2,1-2H3
- InChI Key： CXHVLQXBFJPXKJ-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)CCC(C1C=CC=C(C)C=1C)=O
Computed Properties
- Exact Mass: 256.12600
- Monoisotopic Mass: 256.126343324g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.25800
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206274-2g |
2',3'-dimethyl-3-(3-fluorophenyl)propiophenone |
898789-20-3 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206274-5g |
2',3'-dimethyl-3-(3-fluorophenyl)propiophenone |
898789-20-3 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| Fluorochem | 206274-1g |
2',3'-dimethyl-3-(3-fluorophenyl)propiophenone |
898789-20-3 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| A2B Chem LLC | AH92340-1g |
2',3'-Dimethyl-3-(3-fluorophenyl)propiophenone |
898789-20-3 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH92340-2g |
2',3'-Dimethyl-3-(3-fluorophenyl)propiophenone |
898789-20-3 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH92340-5g |
2',3'-Dimethyl-3-(3-fluorophenyl)propiophenone |
898789-20-3 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658523-1g |
1-(2,3-Dimethylphenyl)-3-(3-fluorophenyl)propan-1-one |
898789-20-3 | 98% | 1g |
￥6697.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658523-2g |
1-(2,3-Dimethylphenyl)-3-(3-fluorophenyl)propan-1-one |
898789-20-3 | 98% | 2g |
￥11583.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658523-5g |
1-(2,3-Dimethylphenyl)-3-(3-fluorophenyl)propan-1-one |
898789-20-3 | 98% | 5g |
￥23158.00 | 2024-04-26 |
Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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